Cas no 1250921-20-0 (3-Fluoro-2-(methylamino)benzoic acid)

• Product name: 3-Fluoro-2-(methylamino)benzoic acid
• CAS No: 1250921-20-0
• MF: C₈H₈NO₂F
• MW: 169.153
• MDL: MFCD16836059
• CID: 3163409
• PubChem ID: 62649973

3-Fluoro-2-(methylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(methylamino)benzoic acid

• MDL： MFCD16836059
• Inchi： InChI=1S/C8H8FNO2/c1-10-7-5(8(11)12)3-2-4-6(7)9/h2-4,10H,1H3,(H,11,12)
• InChI Key： FWNQKUNYEZRNLQ-UHFFFAOYSA-N
• SMILES： CNC1=C(C=CC=C1F)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.44 g/l) (25 º C),

Additional information on 3-Fluoro-2-(methylamino)benzoic acid

Comprehensive Analysis of 3-Fluoro-2-(methylamino)benzoic acid (CAS No. 1250921-20-0): Properties, Applications, and Industry Insights

3-Fluoro-2-(methylamino)benzoic acid (CAS No. 1250921-20-0) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This specialty chemical belongs to the class of benzoic acid derivatives, featuring a unique combination of fluorine substitution and methylamino functionalization at the ortho position. Its molecular structure, C₈H₈FNO₂, offers distinct electronic properties that make it valuable for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight growing interest in fluorinated compounds like 3-Fluoro-2-(methylamino)benzoic acid. The incorporation of fluorine atoms often enhances metabolic stability and bioavailability—key factors driving demand in pharmaceutical intermediates. Industry reports indicate a 15% annual growth in fluorinated building blocks for small molecule therapeutics, positioning this compound as strategically important for researchers developing next-generation treatments.

The synthesis of 1250921-20-0 typically involves multi-step organic transformations, with careful control of reaction conditions to maintain the integrity of both the fluoro group and methylamino moiety. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for preclinical studies. Researchers frequently search for "synthetic routes for fluorinated benzoic acids" and "CAS 1250921-20-0 suppliers," reflecting strong market interest.

Beyond pharmaceuticals, this compound shows promise in advanced material applications. The fluorine atom's electronegativity influences molecular polarity, making it potentially useful in liquid crystal formulations and organic electronic materials. Environmental considerations are increasingly important, and studies confirm 3-Fluoro-2-(methylamino)benzoic acid demonstrates favorable biodegradation profiles compared to heavier halogenated analogs—a key consideration for sustainable chemistry initiatives.

Quality control protocols for 1250921-20-0 emphasize rigorous testing for residual solvents and heavy metals, particularly when intended for biological evaluation. Storage recommendations typically suggest anhydrous conditions at 2-8°C to maintain stability. The compound's structure-activity relationships continue to be explored, with particular attention to how the ortho-fluoro-methylamino configuration influences target binding in various enzyme inhibition studies.

Market intelligence reveals expanding applications in crop protection chemicals, where fluorinated compounds demonstrate improved pest resistance management. Regulatory compliance remains crucial, and 3-Fluoro-2-(methylamino)benzoic acid currently falls within acceptable guidelines for research use under major chemical inventories. Safety data sheets recommend standard laboratory precautions, aligning with broader industry shifts toward green chemistry principles in fine chemical production.

Emerging research explores the compound's potential in PET radiopharmaceuticals, leveraging the fluorine-18 isotope for diagnostic imaging. This aligns with growing healthcare demands for precision medicine tools. Patent analysis shows increasing intellectual property activity around derivatives of 1250921-20-0, particularly in kinase inhibitor development—a hot topic in oncological research circles.

Technical discussions frequently address the compound's solubility characteristics and formulation strategies, with dimethyl sulfoxide (DMSO) being the most common solvent for biological assays. Comparative studies with non-fluorinated analogs demonstrate the significant impact of fluorine substitution on physicochemical properties, a subject of numerous "fluorine effects in drug design" scholarly articles.

Supply chain dynamics for 3-Fluoro-2-(methylamino)benzoic acid reflect broader trends in custom synthesis services, with increasing demand for milligram-to-kilogram scale production. Analytical method development for this compound frequently appears in chromatography forums, particularly regarding reverse-phase separation techniques. The compound's structure-property relationships continue to generate academic interest, evidenced by citations in recent medicinal chemistry reviews.

Future directions for 1250921-20-0 research may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's balanced lipophilicity profile (calculated LogP ~1.2) makes it particularly interesting for blood-brain barrier penetration studies—a frequent search topic among neuropharmacology researchers. As the chemical industry emphasizes molecular complexity and selective functionalization, this fluorinated benzoic acid derivative remains a valuable tool for innovative science.